![molecular formula C10H12O4 B8173044 2-Hydroxy-3-(2-methoxyethoxy)benzaldehyde](/img/structure/B8173044.png)
2-Hydroxy-3-(2-methoxyethoxy)benzaldehyde
Overview
Description
2-Hydroxy-3-(2-methoxyethoxy)benzaldehyde is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Naphthols and Naphthoquinones : A study by Martínez et al. (2005) shows that 2-(2-oxo-3-phenylpropyl)benzaldehydes are effective starting materials for synthesizing 3-phenyl-2-naphthols and 2-hydroxy-3-phenyl-1,4-naphthoquinones (Martínez et al., 2005).
Solid Phase Organic Synthesis : Secondary amide-based linkers derived from compounds like 4-hydroxybenzaldehyde and 2-methoxy-4-hydroxybenzaldehyde can enhance the purity of products in solid phase organic synthesis, as per the research by Swayze (1997) (Swayze, 1997).
Nonlinear Optical Properties : The synthesized 2-hydroxy-3-methoxy-N-(2-chloro-benzyl)-benzaldehyde-imine displays good nonlinear optical properties. This was demonstrated in a study by Ünver, Karakas, and Elmali (2004), highlighting its potential in optical applications (Ünver, Karakas, & Elmali, 2004).
Enantioselective Carboligation : Benzaldehyde lyase from Pseudomonas fluorescens catalyzes enantioselective carboligation with aromatic aldehydes, including those with methoxy and dimethoxy groups, according to Demir et al. (2003) (Demir et al., 2003).
Synthesis of Tetralin-6-ol : A method for synthesizing 1,8-dimethyl-5-methoxytetralin-6-ol from 3-hydroxy-4-methoxy-benzaldehyde was improved by Banerjee, Poon, and Bedoya (2013), indicating the versatility of these compounds in chemical syntheses (Banerjee, Poon, & Bedoya, 2013).
Oxidation Reactions : Malik, Asghar, and Mansoor (2016) explored the oxidation of methoxy benzaldehydes to form carboxylic acids, showing the broad chemical reactivity of these compounds (Malik, Asghar, & Mansoor, 2016).
Nonlinear Optical Crystal Growth : The growth and morphology of nonlinear optical crystals like MHBA (3-methoxy-4-hydroxy-benzaldehyde) were investigated by Salary et al. (1999), demonstrating its potential in nonlinear optics (Salary et al., 1999).
properties
IUPAC Name |
2-hydroxy-3-(2-methoxyethoxy)benzaldehyde | |
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InChI |
InChI=1S/C10H12O4/c1-13-5-6-14-9-4-2-3-8(7-11)10(9)12/h2-4,7,12H,5-6H2,1H3 | |
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InChI Key |
NUQIANDXWPMSPF-UHFFFAOYSA-N | |
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Canonical SMILES |
COCCOC1=CC=CC(=C1O)C=O | |
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Molecular Formula |
C10H12O4 | |
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Molecular Weight |
196.20 g/mol | |
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